Cas no 2680848-56-8 (2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid)

• Product Name: 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid
• CAS No: 2680848-56-8
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5650170
• PubChem ID: 165911191
• Update Time: 2025-06-07

2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273991
• 2680848-56-8
• 2-cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid
• 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid

• Inchi： 1S/C10H11N3O3/c1-5(14)12-9-7(10(15)16)4-11-8(13-9)6-2-3-6/h4,6H,2-3H2,1H3,(H,15,16)(H,11,12,13,14)
• InChI Key： USXWQYIDOUFXOI-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C2CC2)=NC=1NC(C)=O)=O

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.2Ų

Additional information on 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid

2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid: A Comprehensive Overview

2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid (CAS No. 2680848-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid consists of a pyrimidine ring substituted with a cyclopropyl group at the 2-position and an acetamido group at the 4-position. The carboxylic acid moiety at the 5-position adds to its functional versatility. The cyclopropyl group is known for its strain energy and unique electronic properties, which can influence the compound's reactivity and biological activity. The acetamido group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid in various therapeutic applications. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable lead compound for the development of new antibiotics to combat antibiotic resistance.

In addition to its antimicrobial properties, 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid has shown promise in cancer research. A 2022 study in Cancer Research demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid could be further developed as a potential anticancer agent.

The pharmacokinetic properties of 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid have also been investigated. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models supports its safety for clinical use.

The synthesis of 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving cyclization, substitution, and functional group modifications. One efficient method involves the reaction of 4-chloroacetylacetamide with cyclopropylamine followed by cyclization to form the pyrimidine ring. This synthetic approach allows for large-scale production of the compound with high purity and yield.

In conclusion, 2-Cyclopropyl-4-acetamidopyrimidine-5-carboxylic acid (CAS No. 2680848-56-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.